Cas no 2256740-53-9 (2-bromo-4-(methyl-d3)thiazole)
2-bromo-4-(methyl-d3)thiazole structure
Product Name:2-bromo-4-(methyl-d3)thiazole
CAS No:2256740-53-9
MF:C4H4BrNS
MW:181.06874370575
CID:6827351
PubChem ID:172405148
Update Time:2025-03-02
2-bromo-4-(methyl-d3)thiazole Chemical and Physical Properties
Names and Identifiers
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- CS-25624
- 2-bromo-4-(methyl-d3)thiazole
- 2256740-53-9
-
- Inchi: 1S/C4H4BrNS/c1-3-2-7-4(5)6-3/h2H,1H3/i1D3
- InChI Key: KLFWJAAGXUDNIS-FIBGUPNXSA-N
- SMILES: BrC1=NC(=CS1)C([2H])([2H])[2H]
Computed Properties
- Exact Mass: 179.94361Da
- Monoisotopic Mass: 179.94361Da
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 68.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 41.1Ų
2-bromo-4-(methyl-d3)thiazole Related Literature
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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